Cas no 1334509-86-2 (Fmoc-Trp(Me)-OH)

• Product Name: Fmoc-Trp(Me)-OH
• CAS No: 1334509-86-2
• MF: C₂₇H₂₄N₂O₄
• MW: 440.490467071533
• MDL: MFCD02684512
• CID: 1011283
• PubChem ID: 53832785
• Update Time: 2025-11-01

Fmoc-Trp(Me)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-Trp(Me)-OH
• Fmoc-Trp(1-Me)-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-1-methyl-L-tryptophan
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid

• MDL： MFCD02684512
• Inchi： 1S/C27H24N2O4/c1-29-15-17(18-8-6-7-13-25(18)29)14-24(26(30)31)28-27(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,15,23-24H,14,16H2,1H3,(H,28,32)(H,30,31)/t24-/m0/s1
• InChI Key： GDPXIUSEXJJUGT-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1=CN(C)C2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 440.17372
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 80.56

Fmoc-Trp(Me)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Trp(Me)-OH

Fmoc-Trp(Me)-OH: A Comprehensive Overview

Fmoc-Trp(Me)-OH, also known by its CAS number 1334509-86-2, is a significant compound in the field of organic chemistry and peptide synthesis. This compound is a derivative of tryptophan, a naturally occurring amino acid, with modifications that enhance its utility in various chemical and biochemical applications. The name Fmoc-Trp(Me)-OH indicates the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a methyl substitution on the indole ring, and a hydroxyl group at the carboxylic acid position. These modifications make it a versatile building block in peptide synthesis and related research.

The synthesis of Fmoc-Trp(Me)-OH involves advanced chemical techniques, including protection strategies to ensure stability during reaction processes. The Fmoc group is particularly valuable as it provides excellent protection of the amino group under mild conditions, making it ideal for use in solid-phase peptide synthesis (SPPS). Recent advancements in peptide synthesis have further highlighted the importance of such protected amino acids in constructing complex peptide sequences with high precision.

Recent studies have explored the application of Fmoc-Trp(Me)-OH in drug discovery and development. For instance, researchers have utilized this compound to synthesize bioactive peptides that exhibit potential anti-cancer and anti-inflammatory properties. The methyl substitution on the indole ring enhances the hydrophobicity of the molecule, which can improve its bioavailability and stability in biological systems. These findings underscore the potential of Fmoc-Trp(Me)-OH as a key component in developing novel therapeutic agents.

In addition to its role in peptide synthesis, Fmoc-Trp(Me)-OH has been employed in the study of protein-protein interactions and enzyme mechanisms. By incorporating this compound into designed peptides, scientists can investigate the structural and functional aspects of proteins with unprecedented detail. Recent breakthroughs in structural biology have leveraged such compounds to elucidate the mechanisms of key enzymes involved in metabolic pathways, offering new insights into disease pathogenesis.

The demand for high-quality compounds like Fmoc-Trp(Me)-OH has driven advancements in chemical manufacturing processes. Modern production methods emphasize scalability, purity, and cost-effectiveness, ensuring that researchers have access to reliable reagents for their studies. The integration of green chemistry principles into these processes has further enhanced the sustainability of producing such compounds.

In conclusion, Fmoc-Trp(Me)-OH (CAS 1334509-86-2) stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile applications continue to make it an indispensable tool in peptide synthesis, drug discovery, and biochemical research. As scientific research evolves, so too will the potential applications of this remarkable compound.